Cas no 174969-51-8 (Carbonocyanidothioic amide, N-(2-cyanophenyl)-)

• Product Name: Carbonocyanidothioic amide, N-(2-cyanophenyl)-
• CAS No: 174969-51-8
• MF: C₉H₅N₃S
• MW: 187.221099615097
• CID: 6642263
• Update Time: 2024-01-29

Carbonocyanidothioic amide, N-(2-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidothioic amide, N-(2-cyanophenyl)-

• Inchi： 1S/C9H5N3S/c10-5-7-3-1-2-4-8(7)12-9(13)6-11/h1-4H,(H,12,13)
• InChI Key： UZSZHZCNBGNAGV-UHFFFAOYSA-N
• SMILES： C(C#N)(=S)NC1=CC=CC=C1C#N

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 100-101 °C(Solv: pentane (109-66-0); dichloromethane (75-09-2))
• Boiling Point: 339.2±44.0 °C(Predicted)
• pka: 7.61±0.70(Predicted)